Cas no 1807022-00-9 (2-Amino-3-chloro-4-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Amino-3-chloro-4-(trifluoromethoxy)mandelic acid
• CAS No: 1807022-00-9
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4942813
• Update Time: 2025-06-25

2-Amino-3-chloro-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H7ClF3NO4/c10-5-4(18-9(11,12)13)2-1-3(6(5)14)7(15)8(16)17/h1-2,7,15H,14H2,(H,16,17)
• InChI Key： JRSBCAKQWSUFQS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1N)C(C(=O)O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.5
• Topological Polar Surface Area: 92.8

Additional information on 2-Amino-3-chloro-4-(trifluoromethoxy)mandelic acid

Professional Introduction to 2-Amino-3-chloro-4-(trifluoromethoxy)mandelic Acid (CAS No. 1807022-00-9)

2-Amino-3-chloro-4-(trifluoromethoxy)mandelic acid, with the CAS number 1807022-00-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, including an amino group, a chloro substituent, and a trifluoromethoxy moiety attached to a mandelic acid backbone, exhibits a range of potential applications in drug discovery and medicinal chemistry.

The< strong> molecular structure of 2-amino-3-chloro-4-(trifluoromethoxy)mandelic acid imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the< strong> amino group at the 2-position and the< strong> chloro group at the 3-position enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. Additionally, the< strong> trifluoromethoxy group at the 4-position contributes to electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity. The< strong> trifluoromethoxy substituent in 2-amino-3-chloro-4-(trifluoromethoxy)mandelic acid is particularly noteworthy, as it is known to increase lipophilicity and binding interactions with biological receptors. This feature has made it a valuable building block in the design of small-molecule drugs targeting various diseases.

One of the most compelling applications of 2-amino-3-chloro-4-(trifluoromethoxy)mandelic acid lies in its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The< strong> mandelic acid backbone, combined with the electron-withdrawing effects of the chloro and trifluoromethoxy groups, provides an ideal scaffold for designing molecules that can selectively inhibit aberrant kinase activity. Several recent studies have demonstrated the efficacy of fluorinated mandelic acid derivatives in preclinical models, highlighting their potential as lead compounds for kinase-targeted therapies.

The< strong> pharmaceutical industry has been particularly interested in exploring derivatives of 2-amino-3-chloro-4-(trifluoromethoxy)mandelic acid due to its versatility in medicinal chemistry. Researchers have reported modifications to this core structure, including variations in substituent positions and types, which have led to compounds with improved pharmacokinetic profiles and reduced toxicity. These efforts underscore the importance of< strong> molecular optimization in developing effective therapeutic agents.

In addition to its applications in oncology, 2-amino-3-chloro-4-(trifluoromethoxy)mandelic acid has shown promise in other therapeutic areas. For instance, its structural motif has been explored in the development of antimicrobial agents. The unique combination of functional groups makes it a suitable candidate for disrupting bacterial cell wall synthesis or inhibiting essential metabolic pathways. Preliminary studies have indicated that certain derivatives exhibit potent activity against resistant bacterial strains, offering a potential solution to the growing problem of antibiotic resistance.

The synthesis of< strong> 2-amino-3-chloro-4-(trifluoromethoxy)mandelic acid itself presents an interesting challenge for synthetic chemists. The compound's complex structure requires careful planning to ensure high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct key intermediates efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the compound's feasibility for large-scale production.

The< strong> chemical properties of this compound also make it a valuable tool for academic research. Its reactivity allows chemists to investigate novel reaction pathways and develop innovative synthetic techniques. Furthermore, its role as an intermediate has enabled researchers to explore new drug candidates with tailored properties for specific therapeutic applications.

In conclusion, 2-amino-3-chloro-4-(trifluoromethoxy)mandelic acid (CAS No. 1807022-00-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow even further.